Cas no 364-12-5 (4-Bromo-1-iodo-2-(trifluoromethyl)benzene)

4-Bromo-1-iodo-2-(trifluoromethyl)benzene is a halogenated aromatic compound featuring both bromo and iodo substituents, along with a trifluoromethyl group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical applications. The presence of multiple halogens enhances reactivity, enabling precise functionalization in complex molecular frameworks.
4-Bromo-1-iodo-2-(trifluoromethyl)benzene structure
364-12-5 structure
Product Name:4-Bromo-1-iodo-2-(trifluoromethyl)benzene
CAS No:364-12-5
MF:C7H3BrF3I
MW:350.902404069901
MDL:MFCD00672935
CID:37064
PubChem ID:2773397
Update Time:2025-06-19

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-iodobenzotrifluoride
    • 4-bromo-1-iodo-2-(trifluoromethyl)benzene
    • AS-11392
    • AM61925
    • SCHEMBL2296362
    • Benzene, 4-bromo-1-iodo-2-(trifluoromethyl)-
    • A21342
    • AKOS009157955
    • AC-4119
    • EN300-318127
    • 364-12-5
    • MFCD00672935
    • SY018883
    • FT-0620098
    • CS-0040983
    • DTXSID60378434
    • 672-496-2
    • 4-Bromo-1-iodo-2-(trifluoromethyl)benzene
    • MDL： MFCD00672935
    • Inchi： 1S/C7H3BrF3I/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H
    • InChI Key： FTIZUXGKTNJZEG-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1C(F)(F)F)Br

Computed Properties

  • Exact Mass: 349.84100
  • Monoisotopic Mass: 349.841
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 2.176
  • Melting Point: 72-74°C
  • Boiling Point: 238.6℃ at 760 mmHg
  • Flash Point: 98.1℃
  • PSA: 0.00000
  • LogP: 4.07250

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Security Information

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
013247-5g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 97%
5g
 ￡10.00 2022-03-01
Fluorochem
013247-10g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 97%
10g
 ￡18.00 2022-03-01
Fluorochem
013247-25g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 97%
25g
 ￡37.00 2022-03-01
Fluorochem
013247-100g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 97%
100g
 ￡143.00 2022-03-01
Chemenu
CM252505-100g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 95+%
100g
 $153 2021-06-16
Alichem
A013034720-250mg
5-Bromo-2-iodobenzotrifluoride
 364-12-5 95%
250mg
 $480.00 2023-09-02
Alichem
A013034720-500mg
5-Bromo-2-iodobenzotrifluoride
 364-12-5 95%
500mg
 $823.15 2023-09-02
Alichem
A013034720-1g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 95%
1g
 $1549.60 2023-09-02
Apollo Scientific
PC7413-5g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 98%
5g
 £10.00 2024-05-24
Apollo Scientific
PC7413-25g
5-Bromo-2-iodobenzotrifluoride
 364-12-5 98%
25g
 £24.00 2024-05-24

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:364-12-5)4-Bromo-1-iodo-2-(trifluoromethyl)benzene
Order Number:A21342
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):325.0
Email:sales@amadischem.com

4-Bromo-1-iodo-2-(trifluoromethyl)benzene Related Literature

  • 1. Synthesis of complexes [Au(PPh3)L]+(L = primary, secondary or tertiary amine). Crystal structure of [Au(PPh3)(NMe3)][ClO4]·CH2Cl2
    José Vicente,María-Teresa Chicote,Rita Guerrero,Peter G. Jones J. Chem. Soc. Dalton Trans. 1995 1251
  • 2. Chemistry of polynuclear metal complexes with bridging carbene or carbyne ligands. Part 87. Docosahedral carbaborane(alkylidyne)tungsten complexes as reagents for the synthesis of compounds with heteronuclear metal–metal bonds: crystal structures of [NEt4][W(CC6H6Me2-2,6)(CO)2(η6-C2B10H10Me2)] and [NEt4][WFe(μ-CC6H3Me2-2,6)(CO)4(η6-C2B10H10Me2)]
    Susan J. Crennell,David D. Devore,Sandra J. B. Henderson,Judith A. K. Howard,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1989 1363
  • 3. Di- and tri-nuclear platinum complexes with double acetylide bridges. Molecular structure of [NBu4]2[Pt3(C6F5)4(μ-CCPh)4]·4thf (thf = tetrahydrofuran)
    Juan Forniés,Elena Lalinde,Antonio Martín,María Teresa Moreno J. Chem. Soc. Dalton Trans. 1994 135

364-12-5 (4-Bromo-1-iodo-2-(trifluoromethyl)benzene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:364-12-5)4-Bromo-1-iodo-2-(trifluoromethyl)benzene
A21342
Purity:99%
Quantity:500g
Price ($):325.0
Email